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Compound of Interest

Compound Name: 1,3-Dibromo-5-chlorobenzene

Cat. No.: B031355

CAS Number: 14862-52-3

This document provides an in-depth overview of 1,3-Dibromo-5-chlorobenzene, a
halogenated aromatic compound utilized as a versatile intermediate in various chemical
syntheses.[1][2] It is particularly noted for its application in the development of pharmaceutical
compounds, such as orally bioavailable antimitotic agents, and its role in advanced materials
science.[2][3] Its structure is amenable to a variety of palladium-catalyzed cross-coupling
reactions, including Suzuki, Heck, and Sonogashira couplings, making it a valuable building
block for constructing complex molecular frameworks.[2]

Chemical and Physical Properties

1,3-Dibromo-5-chlorobenzene presents as a white to light yellow crystalline powder.[1][4] It is
soluble in toluene and other common organic solvents like benzene, alcohol, and ether, but is
nearly insoluble in water.[1][5] Key physical and chemical data are summarized in the table
below.
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Property Value Source(s)
CAS Number 14862-52-3 [LII31041I81071I8]
Molecular Formula CeHsBr2Cl [61[71[8]
Molecular Weight 270.35 g/mol [4115]1[8]
IUPAC Name 1,3-dibromo-5-chlorobenzene [6]1[8]
3,5-Dibromochlorobenzene, 1-
Synonyms ) [6][7118]
Chloro-3,5-dibromobenzene
White to light yellow
Appearance [1][4][5]
powder/crystal
Melting Point 91-94 °C [31I5119]
Boiling Point 256 °C [4119]
Density 2.021 + 0.06 g/cm? (Predicted) [519]
Solubility Soluble in Toluene [11[415]

Safety and Handling

This compound is classified as hazardous.[10] It is known to cause skin and serious eye
irritation and may cause respiratory irritation.[8][10][11][12] Appropriate personal protective
equipment, including safety goggles, protective gloves, and suitable clothing, should be worn
when handling this chemical.[10][11] Work should be conducted in a well-ventilated area.[10]
[11]

Hazard Class GHS Pictogram Signal Word Hazard Statements

Skin Irritation _ H315: Causes skin
GHSO07 Warning S

(Category 2) irritation

Eye Irritation ) H319: Causes serious
GHSO07 Warning L

(Category 2) eye irritation

STOT SE (Category ] H335: May cause
GHSO07 Warning ) o

3) respiratory irritation
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Precautionary Statement Code

Description

Avoid breathing

P261
dust/fume/gas/mist/vapours/spray.[11][12]
P264 Wash skin thoroughly after handling.[11][12]
Use only outdoors or in a well-ventilated area.
pP271
[11][12]
P280 Wear protective gloves/eye protection/face
protection.[11][12]
P302+P352 IF ON SKIN: Wash with plenty of water.[11][12]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[11][12]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 ] o
present and easy to do. Continue rinsing.[11]
[12]
P319 Get medical help if you feel unwell.[11]
P332+P317 If skin irritation occurs: Get medical help.[11]
Take off contaminated clothing and wash it
P362+P364
before reuse.[11][12]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[11][12]
P405 Store locked up.[11][12]
Dispose of contents/container to an appropriate
P501

treatment and disposal facility.[11]

Experimental Protocols

Synthesis of 1,3-Dibromo-5-chlorobenzene from 1,3,5-tribromobenzene[3]

This protocol details the synthesis via a lithium-halogen exchange followed by chlorination.
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Materials:

1,3,5-tribromobenzene (9.44 g, 30 mmol)

o Ethyl ether (120 mL)

e n-butyllithium (13.2 mL of a 2.5 M solution in hexane, 33 mmol)

e Hexachloroethane (7.15 g, 30.2 mmol)

o Ethyl acetate

o Water

e Anhydrous magnesium sulfate

Procedure:

o Dissolve 1,3,5-tribromobenzene in ethyl ether in a suitable reaction vessel.
e Cool the solution to -78 °C using a dry ice/acetone bath.

o Slowly add n-butyllithium dropwise over a period of 10 minutes.

 Stir the reaction mixture at -78 °C for an additional 10 minutes.

» Add hexachloroethane in batches over 3 minutes.

o Continue stirring at -78 °C for 15 minutes.

 Allow the reaction mixture to warm to room temperature and stir for 3.2 hours.
e Proceed with the workup and purification protocol.

Workup and Purification Protocol[3]

o Transfer the reaction mixture to a separatory funnel.

e Add 100 mL of water and 100 mL of ethyl acetate to partition the mixture.
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o Separate the aqueous layer and extract it again with 100 mL of ethyl acetate.

e Combine the organic layers.

e Dry the combined organic phase with anhydrous magnesium sulfate.

« Filter the solution to remove the drying agent.

o Concentrate the filtrate under reduced pressure to yield the solid product.

e The resulting light brown solid is 1,3-dibromo-5-chlorobenzene (Expected yield: ~95%).

Characterization: The product can be characterized by Nuclear Magnetic Resonance (NMR)

spectroscopy.
e H NMR (300 MHz, CDCls): & 7.57 (t, 1H), 7.47 (d, 2H).[3]

o Further spectral data including IR and Mass Spectrometry are also available for confirmation.
[8][13]

Visualizations

The following diagrams illustrate the workflow for the synthesis and purification of 1,3-
Dibromo-5-chlorobenzene.

Reaction Setup Reaction Steps

Stir for 15 min
at-78 °C

Warm to Room Temp
and Stir for 3.2 hours

Stir for 10 min
at-78 °C

up Reaction Complete

Dissolve 1,3,5-tribromobenzene

Add n-BuLi (2.5M)
dropwise over 10 min

in 120 mL Ethyl Ether

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-Dibromo-5-chlorobenzene.
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Caption: Workup and purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

